Cas no 851800-41-4 (2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851800-41-4
• MF: C₁₈H₁₇BrN₂OS
• MW: 389.309382200241
• CID: 6057192
• PubChem ID: 4230965
• Update Time: 2025-06-13

2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• 2-{[(4-bromophenyl)methyl]sulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-methylphenyl)methanone
• (2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone
• AKOS024588698
• F0630-0469
• 851800-41-4

• Inchi： 1S/C18H17BrN2OS/c1-13-4-2-3-5-16(13)17(22)21-11-10-20-18(21)23-12-14-6-8-15(19)9-7-14/h2-9H,10-12H2,1H3
• InChI Key： KZLQACDNWWQCFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NCCN1C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 388.02450g/mol
• Monoisotopic Mass: 388.02450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851800-41-4)

The compound 2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole, identified by its CAS No. 851800-41-4, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-bromophenyl group and a 2-methylbenzoyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often seek detailed methodologies for its preparation, given its complex structure. The synthesis typically involves multi-step organic reactions, including thioether formation and imidazole ring construction. These processes are critical for ensuring high purity and yield, which are essential for subsequent applications. The compound's structural analogs are also a hot topic, as they may exhibit enhanced bioactivity or reduced side effects.

In the context of drug discovery, 2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole has garnered attention due to its potential as a kinase inhibitor. Kinases are enzymes implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity makes it a promising candidate for further investigation. Recent studies have explored its binding affinity and selectivity, which are crucial for developing targeted therapies.

Another area of interest is the compound's agrochemical applications. With the growing demand for sustainable farming solutions, researchers are examining its efficacy as a pesticide or herbicide. Its bromophenyl and methylsulfanyl groups may contribute to its pesticidal properties, offering an alternative to conventional agrochemicals. This aligns with the global trend toward green chemistry and reduced environmental impact.

The physicochemical properties of CAS No. 851800-41-4 are also a key focus. Its solubility, stability, and melting point are critical parameters for formulation development. For instance, its solubility in organic solvents like DMSO and ethanol facilitates its use in laboratory settings. Additionally, its stability under various pH conditions is being studied to ensure compatibility with different delivery systems.

From a regulatory perspective, the compound is not classified as a hazardous material, which simplifies its handling and transportation. However, researchers must adhere to standard safety protocols when working with it. This aspect is particularly relevant given the increasing emphasis on laboratory safety and compliance in scientific research.

In summary, 2-{(4-bromophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851800-41-4) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and properties make it a valuable subject for ongoing research, addressing both scientific and industrial needs. As interest in targeted therapies and sustainable agriculture grows, this compound is poised to play a pivotal role in advancing these fields.